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Compound of Interest

Compound Name: Diethylstilbestrol-d3

Cat. No.: B12424358 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. The use of certified reference materials (CRMs) is

a cornerstone of quality assurance in analytical chemistry, ensuring the traceability and

comparability of results. This guide provides a comprehensive comparison of suppliers for

Diethylstilbestrol-d3, a deuterated internal standard crucial for mass spectrometry-based

quantification of Diethylstilbestrol.

Comparison of Certified Reference Material
Suppliers
Sourcing high-quality, certified Diethylstilbestrol-d3 is critical for accurate bioanalytical and

pharmaceutical analysis. This section compares prominent suppliers who offer this certified

reference material, focusing on key quality and certification parameters.
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Supplier
Product
Number

Purity/Concent
ration

Certification
Certificate of
Analysis

LGC Standards TRC-D445027
Not specified on

product page

ISO 17034

accredited

manufacturer.[1]

[2][3] Products

are accompanied

by a

comprehensive

Certificate of

Analysis.[1][2]

A generic

Certificate of

Analysis from

LGC indicates

that their

standards meet

rigorous

specifications,

including

uncertainty of

purity and

material density.

[4] However, a

specific CoA for

Diethylstilbestrol-

d3 was not

publicly

available.

Cerilliant (a

brand of

MilliporeSigma)

Not specified Not specified on

product page

Accredited to

ISO 17034 and

ISO/IEC 17025.

[5][6][7][8]

Certificates of

Analysis are

data-inclusive

with full

transparency for

end-user

application

including

traceability and

uncertainty

determinations.

[5] A specific

CoA for

Diethylstilbestrol-

d3 was not
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publicly

available.

MedChemExpres

s
HY-14598S

Not specified on

product page

While a purity of

99.15% is stated

for the non-

deuterated

standard (HY-

14598R), this is

not specified for

the deuterated

version.[9][10]

A Certificate of

Analysis is

available for the

non-deuterated

standard.[9][10]

For

Diethylstilbestrol-

d3, it is

recommended to

store the product

under the

conditions

specified in the

Certificate of

Analysis.[11]

Pharmaffiliates PA STI 089223
Not specified on

product page

Information on

ISO 17034

accreditation is

not readily

available on the

product page.

A Certificate of

Analysis is not

directly

accessible from

the product

listing.

Note: The inability to access specific Certificates of Analysis for Diethylstilbestrol-d3 from the

suppliers' websites is a significant limitation. Researchers are strongly advised to contact the

suppliers directly to obtain the most current and complete product specifications before

purchase.

Experimental Methodologies for Verification
The certification of a reference material relies on a series of well-defined experiments to

establish its identity, purity, and concentration with a stated uncertainty. While specific protocols

for Diethylstilbestrol-d3 from the suppliers were not available, a general workflow for the

characterization of a certified reference material is outlined below.
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Identity Confirmation
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the molecule, including the position of the deuterium labels.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to verify

the molecular weight and isotopic enrichment of the deuterated compound.

Purity Determination
Chromatographic Purity: High-performance liquid chromatography (HPLC) with UV or mass

spectrometric detection is used to identify and quantify any impurities. A typical method

would involve a reversed-phase C18 column with a gradient elution of acetonitrile and water.

Residual Solvents: Gas chromatography-mass spectrometry (GC-MS) is used to determine

the content of any residual solvents from the synthesis process.

Water Content: Karl Fischer titration is the standard method for determining the water

content of the material.

Concentration Assignment (for solutions)
Gravimetric Preparation: The CRM solution is prepared by accurately weighing the neat

material and dissolving it in a precise volume of a suitable solvent.

Quantitative NMR (qNMR): This technique is used to determine the concentration of the

analyte in solution by comparing its NMR signal intensity to that of a certified internal

standard.

Workflow for Selecting a Certified Reference
Material
The process of selecting a suitable certified reference material involves several key steps to

ensure the chosen product meets the specific requirements of the analytical method.
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Supplier Evaluation

Data Comparison

Final Selection

Identify Potential Suppliers

Request Certificates of Analysis

Crucial Step

Compare Purity and Uncertainty

Assess ISO 17034 Accreditation

Evaluate Isotopic Enrichment

Check for Supporting Documentation

Select Optimal CRM

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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